Cas no 872862-66-3 (N'-2-(4-chlorophenyl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)

• Product Name: N'-2-(4-chlorophenyl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• CAS No: 872862-66-3
• MF: C₂₂H₂₆ClN₃O₅S
• MW: 479.976943492889
• CID: 5511245
• Update Time: 2025-07-23

N'-2-(4-chlorophenyl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-chlorophenyl)ethyl]-N'-[[3-(4-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
• N'-2-(4-chlorophenyl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

• Inchi： 1S/C22H26ClN3O5S/c1-16-3-9-19(10-4-16)32(29,30)26-13-2-14-31-20(26)15-25-22(28)21(27)24-12-11-17-5-7-18(23)8-6-17/h3-10,20H,2,11-15H2,1H3,(H,24,27)(H,25,28)
• InChI Key： QIDKGECPOKHHDE-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(Cl)C=C1)(=O)C(NCC1N(S(C2=CC=C(C)C=C2)(=O)=O)CCCO1)=O

Additional information on N'-2-(4-chlorophenyl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

Professional Introduction to Compound with CAS No. 872862-66-3 and Product Name: N'-2-(4-chlorophenyl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

Compound with the CAS number 872862-66-3 and the product name N'-2-(4-chlorophenyl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The detailed structure of this molecule includes a variety of functional groups that contribute to its chemical reactivity and biological activity. Specifically, the presence of a 4-chlorophenyl group and a 4-methylbenzenesulfonyl moiety in the molecule suggests strong interactions with biological targets, making it a promising candidate for further investigation.

The compound's core structure is an ethanediamide derivative, which is known for its versatility in drug design. The ethanediamide backbone provides a scaffold for binding to various biological receptors, including enzymes and receptors involved in disease pathways. The incorporation of an 1,3-oxazinan-2-ylmethyl group further enhances the molecule's complexity and potential for selective binding. This particular group has been studied for its ability to modulate enzyme activity, particularly in the context of inflammatory and metabolic diseases.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific disease mechanisms. The compound under discussion has shown promise in preclinical studies as a potential inhibitor of various enzymes implicated in cancer and inflammation. The 4-chlorophenyl substituent is known to enhance binding affinity by forming hydrophobic interactions with aromatic pockets of target proteins. Similarly, the 4-methylbenzenesulfonyl group contributes to the molecule's solubility and bioavailability, which are critical factors for effective drug delivery.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex framework of the molecule. These techniques not only improve efficiency but also allow for the introduction of diverse functional groups with minimal side reactions.

Evaluation of the compound's pharmacological properties has revealed interesting insights into its mechanism of action. Initial studies indicate that it may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways. Additionally, the compound's ability to modulate receptor activity suggests potential applications in treating neurological disorders. The presence of the 1,3-oxazinan-2-ylmethyl group appears to be particularly important for these interactions, as it provides a flexible hinge region that can adapt to different binding environments.

The compound's chemical stability is another critical factor that has been thoroughly investigated. Stability studies have shown that it maintains its integrity under various storage conditions, making it suitable for further development into a pharmaceutical product. Furthermore, its compatibility with standard formulation techniques enhances its practicality for clinical use. These attributes are essential for ensuring that the drug remains effective throughout its shelf life and can be administered safely to patients.

In conclusion, compound with CAS No. 872862-66-3 and product name N'-2-(4-chlorophenyl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic strategies.